Tridecyl phosphate

Specification

• CAS No.: 4200-55-9
• Molecular Formula: C13H29O4P
• Molecular Weight: 280.34 g/mol
• IUPAC Name: tris-decyl phosphate
• Standard InChI: InChI=1S/C30H63O4P/c1-4-7-10-13-16-19-22-25-28-32-35(31,33-29-26-23-20-17-14-11-8-5-2)34-30-27-24-21-18-15-12-9-6-3/h4-30H2,1-3H3
• Standard InChI Key: GAJQCIFYLSXSEZ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCOP(=O)(OCCCCCCCCCC)OCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCOP(=O)(O)O

Introduction

Tridecyl phosphate is an organophosphate compound with the chemical formula $\text{C}_{13}\text{H}_{29}\text{O}_4\text{P}$
and a molecular weight of approximately 280.34 g/mol. It is primarily used as a plasticizer and surfactant in various industrial applications, including lubricants, emulsifiers, and corrosion inhibitors. Tridecyl phosphate is also recognized for its role in enhancing the properties of materials by improving flexibility and reducing brittleness.

Applications

Tridecyl phosphate is utilized across various industries for its beneficial properties:

• Plasticizers: Enhances flexibility and durability in plastics.

• Surfactants: Acts as an emulsifier and dispersant in formulations.

• Corrosion Inhibitors: Protects metals from corrosion in lubricants and coatings.

Research Findings

Recent studies have focused on the safety and environmental impact of tridecyl phosphate, particularly concerning its potential toxicity and bioaccumulation.

Toxicological Data

Research indicates that while tridecyl phosphate has utility in industrial applications, there are concerns regarding its environmental persistence and potential toxicity to aquatic organisms.

Study Type	Findings
Acute Toxicity	High concentrations can be harmful to aquatic life.
Chronic Toxicity	Potential for bioaccumulation in marine organisms.
Environmental Impact	Detected in wastewater treatment plants, indicating persistence in the environment.

Regulatory Status

Tridecyl phosphate is subject to various regulations due to its classification as a hazardous substance:

• Environmental Protection Agency (EPA): Monitors the use and disposal of organophosphate compounds.

• European Chemicals Agency (ECHA): Evaluates chemical safety data for compliance with REACH regulations.